5-bromo-2-chloro-N-phenylpyrimidin-4-amine
Cat. No. B1610168
M. Wt: 284.54 g/mol
InChI Key: NKUZAJOBLJQQPW-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Patent
US06838464B2
Procedure details
A solution of 5-bromo-2,4-dichloropyrimidine (6.84 g, 30.0 mmol), aniline (2.79 g, 30.0 mmol) and N,N-diisopropylethylamine (3.87 g, 30.0 mmol) in n-butanol (75 ml) was heated under reflux for 4 hours. Volatile material was removed by evaporation and the residue was dissolved in DCM (100 ml). The solution was washed with water (3×100 ml) and saturated brine (100 ml) and dried. Volatile material was removed by evaporation and the residue was purified by column chromatography, eluting with 15% ethyl acetate/isohexane, to give the product as an oil which solidified on standing (5.12 g, 60%). NMR: 7.1 (t, 1H), 7.4 (t, 2H),7.55 (d,2H), 8.4 (s,1H), 9.2 (br s, 1H); MS (MH+): 284, 286, 288.
Identifiers
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REACTION_CXSMILES
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[Br:1][C:2]1[C:3](Cl)=[N:4][C:5]([Cl:8])=[N:6][CH:7]=1.[NH2:10][C:11]1[CH:16]=[CH:15][CH:14]=[CH:13][CH:12]=1.C(N(CC)C(C)C)(C)C>C(O)CCC>[NH:10]([C:3]1[C:2]([Br:1])=[CH:7][N:6]=[C:5]([Cl:8])[N:4]=1)[C:11]1[CH:16]=[CH:15][CH:14]=[CH:13][CH:12]=1
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Inputs
Step One
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Name
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Quantity
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6.84 g
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Type
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reactant
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Smiles
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BrC=1C(=NC(=NC1)Cl)Cl
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Name
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Quantity
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2.79 g
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Type
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reactant
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Smiles
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NC1=CC=CC=C1
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Name
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Quantity
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3.87 g
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Type
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reactant
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Smiles
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C(C)(C)N(C(C)C)CC
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Name
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Quantity
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75 mL
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Type
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solvent
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Smiles
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C(CCC)O
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Conditions
Other
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Conditions are dynamic
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1
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Details
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See reaction.notes.procedure_details.
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Workups
TEMPERATURE
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Type
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TEMPERATURE
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Details
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under reflux for 4 hours
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Duration
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4 h
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CUSTOM
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Type
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CUSTOM
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Details
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Volatile material was removed by evaporation
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DISSOLUTION
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Type
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DISSOLUTION
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Details
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the residue was dissolved in DCM (100 ml)
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WASH
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Type
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WASH
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Details
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The solution was washed with water (3×100 ml) and saturated brine (100 ml)
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CUSTOM
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Type
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CUSTOM
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Details
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dried
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CUSTOM
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Type
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CUSTOM
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Details
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Volatile material was removed by evaporation
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CUSTOM
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Type
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CUSTOM
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Details
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the residue was purified by column chromatography
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WASH
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Type
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WASH
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Details
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eluting with 15% ethyl acetate/isohexane
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Outcomes
Product
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Name
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Type
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product
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Smiles
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N(C1=CC=CC=C1)C1=NC(=NC=C1Br)Cl
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Source
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Source
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Open Reaction Database (ORD) |
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Description
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The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
